Cas no 64021-57-4 (5H,10H-benzob1,6-naphthyridin-10-one)

• Product Name: 5H,10H-benzob1,6-naphthyridin-10-one
• CAS No: 64021-57-4
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• MDL: MFCD02930355
• CID: 1666433
• PubChem ID: 12376420
• Update Time: 2025-04-23

5H,10H-benzob1,6-naphthyridin-10-one Chemical and Physical Properties

Names and Identifiers

• Benzo[b][1,6]naphthyridin-10(5H)-one
• 5H,10H-benzob1,6-naphthyridin-10-one
• MFCD02930355
• 64021-57-4
• AKOS028108849
• EN300-268282
• 5H,10H-benzo[b]1,6-naphthyridin-10-one
• 5H-benzo[b][1,6]naphthyridin-10-one
• Z1509161094
• Oprea1_382678

• MDL： MFCD02930355
• Inchi： 1S/C12H8N2O/c15-12-8-3-1-2-4-10(8)14-11-5-6-13-7-9(11)12/h1-7H,(H,14,15)
• InChI Key： LRKYMAFXUCRWDX-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=CC=2NC2C=CC=CC=21

Computed Properties

• Exact Mass: 196.06374
• Monoisotopic Mass: 196.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

Additional information on 5H,10H-benzob1,6-naphthyridin-10-one

Benzo[b][1,6]naphthyridin-10(5H)-one: A Comprehensive Overview

Benzo[b][1,6]naphthyridin-10(5H)-one (CAS No: 64021-57-4) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology due to its intriguing structure and potential applications. This compound belongs to the family of naphthyridines, which are heterocyclic aromatic compounds with two nitrogen atoms in their structure. The benzo[b][1,6]naphthyridin-10(5H)-one system is characterized by a fused bicyclic framework, combining a benzene ring with a naphthyridine moiety, making it a structurally complex yet fascinating molecule.

The synthesis of benzo[b][1,6]naphthyridin-10(5H)-one has been explored through various methodologies, including multi-component reactions and stepwise synthesis. Recent advancements in catalytic processes have enabled more efficient and selective pathways for its production. For instance, researchers have employed transition metal catalysts to facilitate the formation of the fused bicyclic system, which is often challenging due to the steric and electronic constraints of the molecule.

One of the most notable aspects of benzo[b][1,6]naphthyridin-10(5H)-one is its role in drug discovery. The compound has been investigated as a potential lead for developing therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Its unique structure allows for diverse functionalization, enabling the exploration of different pharmacophores and bioisosteres that could enhance its biological activity.

Recent studies have highlighted the ability of benzo[b][1,6]naphthyridin-10(5H)-one derivatives to modulate key cellular pathways involved in apoptosis and cell proliferation. For example, certain analogs have demonstrated potent anti-proliferative effects against cancer cell lines, suggesting their potential as anti-cancer agents. Additionally, the compound's ability to inhibit specific enzymes associated with neurodegenerative diseases has opened new avenues for research in this area.

The electronic properties of benzo[b][1,6]naphthyridin-10(5H)-one make it an interesting candidate for applications in materials science as well. Its conjugated π-system provides it with unique optical and electronic characteristics, which could be exploited in the development of organic semiconductors or light-emitting materials. Researchers have explored its use in organic electronics, where its stability and electronic conductivity are advantageous for certain device applications.

In terms of environmental impact, benzo[b][1,6]naphthyridin-10(5H)-one has been studied for its biodegradability and toxicity profiles. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Recent findings suggest that under certain conditions, the compound undergoes microbial degradation, which could mitigate concerns related to its persistence in the environment.

The versatility of benzo[b][1,6]naphthyridin-10(5H)-one extends to its use as a building block in synthetic chemistry. Its ability to participate in various coupling reactions and cyclizations makes it a valuable intermediate for constructing more complex molecular architectures. This has led to its incorporation into diverse synthetic strategies aimed at producing bioactive molecules with intricate frameworks.

From a structural perspective, benzo[b][1,6]naphthyridin-10(5H)-one exhibits a high degree of symmetry and rigidity due to its fused ring system. This structural rigidity contributes to its stability under physiological conditions and enhances its potential as a drug candidate with favorable pharmacokinetic properties.

In conclusion, benzo[b][1,6]naphthyridin-10(5H)-one (CAS No: 64021-57-4) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and synthetic chemistry. Its unique structure and functional versatility continue to drive innovative research across various disciplines.